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Compound of Interest

Compound Name: Ethoxyfen-ethyl

Cat. No.: B1591885 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Chemical Identification and Physical Properties
Ethoxyfen-ethyl is a diphenyl ether herbicide. Its chemical identity and key physical and

chemical properties are summarized below.
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Property Value Reference

Chemical Name

ethyl 2-chloro-5-[2-chloro-4-

(trifluoromethyl)phenoxy]benzo

ate

[1]

CAS Number 131086-42-5 [1]

Molecular Formula C₁₉H₁₅Cl₂F₃O₅ [2]

Molecular Weight 451.22 g/mol [2]

Appearance Data not available

Boiling Point 476.2 °C at 760 mmHg [3]

Melting Point Data not available [3]

Vapor Pressure Data not available

Water Solubility Data not available

Log P (Octanol-Water Partition

Coefficient)
4.9 (Computed) [4]

Hazard Identification and Classification
Ethoxyfen-ethyl is classified as a hazardous substance. The primary hazards associated with

this chemical are:

Acute Toxicity: Harmful if swallowed.[5]

Skin Corrosion/Irritation: Causes skin irritation.[6]

Eye Damage/Irritation: Causes serious eye irritation.[6]

Skin Sensitization: May cause an allergic skin reaction.[6]

Hazardous to the Aquatic Environment (Chronic): Harmful to aquatic life with long-lasting

effects.[6]

GHS Hazard Pictograms:
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GHS07: Exclamation Mark

GHS09: Environment

Signal Word: Warning

Hazard Statements:

H302: Harmful if swallowed.[5]

H315: Causes skin irritation.[6]

H317: May cause an allergic skin reaction.[6]

H319: Causes serious eye irritation.[6]

H412: Harmful to aquatic life with long lasting effects.[6]

Safe Handling and Storage
Proper handling and storage procedures are crucial to minimize exposure and ensure safety.

Handling:

Avoid contact with skin, eyes, and clothing.[6]

Do not breathe dust, fume, gas, mist, vapors, or spray.[6]

Wash hands thoroughly after handling.[6]

Use only in a well-ventilated area or under a chemical fume hood.[5]

Wear appropriate personal protective equipment (PPE).[6]

Keep away from heat, sparks, open flames, and hot surfaces.[7]

Take precautionary measures against static discharge.[7]

Storage:
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Store in a cool, dry, and well-ventilated place.[5]

Keep container tightly closed.[5]

Store away from incompatible materials such as strong oxidizing agents, strong alkalis, and

strong acids.[6]

Keep locked up.[5]

Personal Protective Equipment (PPE)
The following personal protective equipment is recommended when handling Ethoxyfen-ethyl:

PPE Type Specification

Eye/Face Protection
Safety glasses with side-shields or chemical

goggles.

Skin Protection

Chemical-resistant gloves (e.g., nitrile,

neoprene). Lab coat or other protective clothing

to prevent skin contact.

Respiratory Protection
In case of insufficient ventilation, wear a suitable

respirator.

First-Aid Measures
In case of exposure, follow these first-aid procedures:
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Exposure Route First-Aid Measures

If Swallowed

Immediately call a POISON CENTER or

doctor/physician. Rinse mouth. Do NOT induce

vomiting.[5]

If on Skin

Take off immediately all contaminated clothing.

Rinse skin with water/shower. Wash with plenty

of soap and water. If skin irritation or rash

occurs, get medical advice/attention.[5][6]

If in Eyes

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[6]

If Inhaled

Remove person to fresh air and keep

comfortable for breathing. Call a POISON

CENTER or doctor/physician if you feel unwell.

[5]

Accidental Release Measures
In the event of a spill or accidental release, follow these procedures:

Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal

protective equipment. Avoid breathing vapors, mist, or gas. Ensure adequate ventilation.[7]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[6]

Methods for Cleaning Up: Absorb with an inert material (e.g., sand, earth, vermiculite) and

place in a suitable container for disposal.[7]

Toxicological Information
The primary mechanism of action for diphenyl ether herbicides like Ethoxyfen-ethyl is the

inhibition of the enzyme protoporphyrinogen oxidase (PPO).[8]
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Mechanism of Action and Signaling Pathway
In plants, PPO is a key enzyme in the biosynthesis of chlorophyll and heme. Inhibition of PPO

leads to the accumulation of protoporphyrinogen IX, which then auto-oxidizes to form

protoporphyrin IX. This molecule, in the presence of light and oxygen, generates reactive

oxygen species that cause lipid peroxidation and ultimately, cell membrane disruption and

death.[8]

In mammals, PPO is also a crucial enzyme in the heme biosynthesis pathway located in the

mitochondria. Inhibition of mammalian PPO can lead to the accumulation of porphyrins, which

may cause porphyria-like symptoms. The accumulated protoporphyrin IX can act as a

photosensitizer, leading to oxidative stress and cellular damage.[9][10]

Caption: Mammalian toxicity pathway of PPO inhibitors.

Acute Toxicity Data
Test Species Route Value Reference

LD₅₀ Rat Oral

Moderate

Toxicity (Specific

value not

available)

[11]

LD₅₀ Rabbit Dermal

>10000 mg/kg

(for a similar

compound)

[7]

LC₅₀
Data not

available
Inhalation

Data not

available

Ecotoxicological Information
Ethoxyfen-ethyl is harmful to aquatic life with long-lasting effects.
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Test Species Duration Value Reference

LC₅₀ Fish 96 hours
Data not

available

EC₅₀
Daphnia magna

(Water Flea)
48 hours

Data not

available

LD₅₀ Birds
Data not

available

Diphenyl ether herbicides, in general, can be toxic to non-target organisms, including fish and

aquatic invertebrates.[12][13]

Environmental Fate
The environmental fate of a chemical describes its behavior and transformation in the

environment.

Persistence and Degradation: Diphenyl ether herbicides can be relatively stable in soil, with

half-lives ranging from weeks to months.[12]

Bioaccumulation: Due to its lipophilic nature (high Log P), there is a potential for

bioaccumulation.

Mobility in Soil: The mobility in soil is expected to be low due to its high Log P value,

suggesting it will adsorb to soil organic matter.

Experimental Protocols
The following are summaries of standard OECD guidelines for toxicological and environmental

fate studies relevant to Ethoxyfen-ethyl.

Acute Oral Toxicity - Fixed Dose Procedure (OECD 420)
This study provides information on the hazardous properties of a substance following a single

oral dose.

Caption: Workflow for OECD 420 Acute Oral Toxicity Test.
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Methodology:

Sighting Study: A preliminary study is conducted on a small number of animals to determine

the appropriate starting dose for the main study.

Main Study: Groups of at least 5 female rats are dosed at one of the fixed dose levels (5, 50,

300, or 2000 mg/kg).

Observation: Animals are observed for mortality and clinical signs of toxicity for up to 14

days.

Necropsy: A gross necropsy is performed on all animals at the end of the study.

Data Analysis: The results are used to classify the substance according to the Globally

Harmonized System (GHS).

Daphnia sp. Acute Immobilisation Test (OECD 202)
This test determines the acute toxicity of a substance to Daphnia magna.

Methodology:

Test Organisms: Young daphnids (<24 hours old) are used.

Exposure: Daphnids are exposed to a range of concentrations of the test substance for 48

hours.

Observation: The number of immobilized daphnids is recorded at 24 and 48 hours.

Data Analysis: The EC₅₀ (the concentration that immobilizes 50% of the daphnids) is

calculated.

Fish, Acute Toxicity Test (OECD 203)
This test determines the acute toxicity of a substance to fish.

Methodology:

Test Organisms: A suitable fish species (e.g., Zebrafish, Rainbow trout) is used.
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Exposure: Fish are exposed to a range of concentrations of the test substance for 96 hours.

Observation: Mortalities are recorded at 24, 48, 72, and 96 hours.

Data Analysis: The LC₅₀ (the concentration that is lethal to 50% of the fish) is calculated.

Avian Acute Oral Toxicity Test (OECD 223)
This test determines the acute oral toxicity of a substance to birds.

Methodology:

Test Organisms: A suitable bird species (e.g., Bobwhite quail, Mallard duck) is used.

Dosing: Birds are administered a single oral dose of the test substance.

Observation: Birds are observed for mortality and signs of toxicity for at least 14 days.

Data Analysis: The LD₅₀ (the dose that is lethal to 50% of the birds) is calculated.

Aerobic and Anaerobic Transformation in Soil (OECD
307)
This study determines the rate and pathway of degradation of a substance in soil.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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